Cas no 72973-49-0 (6-Chloro-2-oxo-2H-chromene-3-carbonyl Chloride)

6-Chloro-2-oxo-2H-chromene-3-carbonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactivity as an acylating agent. Its chloro and carbonyl chloride functional groups enable efficient derivatization, making it useful in the preparation of coumarin-based compounds. The electron-withdrawing chlorine substituent enhances its stability while maintaining reactivity, facilitating controlled reactions in complex syntheses. This compound is commonly employed in pharmaceutical and agrochemical research for constructing heterocyclic frameworks. Its crystalline solid form allows for precise handling, and its compatibility with a range of solvents ensures flexibility in reaction conditions. Proper storage under inert conditions is recommended to preserve its reactivity.

6-Chloro-2-oxo-2H-chromene-3-carbonyl Chloride structure

72973-49-0 structure

Product Name:6-Chloro-2-oxo-2H-chromene-3-carbonyl Chloride

CAS No:72973-49-0

MF:C₁₀H₄Cl₂O₃

MW:243.042961120605

MDL:MFCD12197772

CID:1758480

PubChem ID:46779222

Update Time:2025-10-29

6-Chloro-2-oxo-2H-chromene-3-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-3-carbonyl chloride, 6-chloro-2-oxo-
- MFCD12197772
- VS-04330
- 6-CHLORO-2-OXO-2H-CHROMENE-3-CARBONYLCHLORIDE
- BDBM50491069
- CHEMBL2376508
- 72973-49-0
- 6-CHLORO-2-OXO-2H-CHROMENE-3-CARBONYL CHLORIDE
- AKOS005172501
- ALBB-010826
- 6-chloro-2-oxochromene-3-carbonyl chloride
- BBL014498
- STL196907
- 6-Chloro-2-oxo-2H-chromene-3-carbonyl Chloride
- MDL： MFCD12197772
- Inchi： 1S/C10H4Cl2O3/c11-6-1-2-8-5(3-6)4-7(9(12)13)10(14)15-8/h1-4H
- InChI Key： RLMRYRFPMMGSAT-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)Cl)C(=O)O2

Computed Properties

Exact Mass: 241.95382
Monoisotopic Mass: 241.954
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 338
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.4A^2
XLogP3: 3.3

Experimental Properties

PSA: 43.37

6-Chloro-2-oxo-2H-chromene-3-carbonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM291538-5g	6-Chloro-2-oxo-2H-chromene-3-carbonyl chloride	72973-49-0	97%	5g	$711	2021-06-17
TRC	C050900-250mg	6-Chloro-2-oxo-2H-chromene-3-carbonyl Chloride	72973-49-0		250mg	$ 275.00	2022-06-06
TRC	C050900-500mg	6-Chloro-2-oxo-2H-chromene-3-carbonyl Chloride	72973-49-0		500mg	$ 450.00	2022-06-06
TRC	C050900-1000mg	6-Chloro-2-oxo-2H-chromene-3-carbonyl Chloride	72973-49-0		1g	$ 720.00	2022-06-06
Chemenu	CM291538-5g	6-Chloro-2-oxo-2H-chromene-3-carbonyl chloride	72973-49-0	97%	5g	$***	2023-03-30
abcr	AB378496-500 mg	6-Chloro-2-oxo-2H-chromene-3-carbonyl chloride	72973-49-0		500MG	€254.60	2023-02-20
abcr	AB378496-1 g	6-Chloro-2-oxo-2H-chromene-3-carbonyl chloride	72973-49-0		1 g	€322.50	2023-07-19
abcr	AB378496-5 g	6-Chloro-2-oxo-2H-chromene-3-carbonyl chloride	72973-49-0		5 g	€907.00	2023-07-19
abcr	AB378496-500mg	6-Chloro-2-oxo-2H-chromene-3-carbonyl chloride; .	72973-49-0		500mg	€269.00	2025-04-16
abcr	AB378496-1g	6-Chloro-2-oxo-2H-chromene-3-carbonyl chloride; .	72973-49-0		1g	€317.00	2025-04-16